Cas no 944905-95-7 ([3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methanamine)

• Product Name: [3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methanamine
• CAS No: 944905-95-7
• MF: C₉H₉FN₄
• MW: 192.192964315414
• CID: 5233149
• Update Time: 2025-07-23

[3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methanamine
• 1H-1,2,4-Triazole-5-methanamine, 3-(4-fluorophenyl)-

• Inchi： 1S/C9H9FN4/c10-7-3-1-6(2-4-7)9-12-8(5-11)13-14-9/h1-4H,5,11H2,(H,12,13,14)
• InChI Key： KUSAGHHPLAXERW-UHFFFAOYSA-N
• SMILES： N1C(CN)=NC(C2=CC=C(F)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on [3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methanamine

Introduction to [3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methanamine (CAS No. 944905-95-7)

[3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 944905-95-7, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluorophenyl moiety and a triazole ring system imparts distinct chemical and biological characteristics, making it a valuable scaffold for further chemical modifications and biological evaluations.

The structural motif of [3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methanamine consists of a nitrogen-rich heterocyclic core, which is known to enhance binding affinity and selectivity in biological targets. The fluorophenyl group introduces electronic and steric effects that can modulate the pharmacokinetic properties of the compound. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in various disease pathways.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the advantages of triazole derivatives. The triazole ring is a well-established pharmacophore in medicinal chemistry, known for its stability and ability to form hydrogen bonds with biological targets. The incorporation of a triazole moiety into [3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methanamine not only enhances its structural diversity but also opens up possibilities for exploring new chemical space for drug discovery.

One of the most compelling aspects of [3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methanamine is its potential as a building block for the synthesis of more complex molecules. The amine functional group at the methanamine position provides a versatile handle for further derivatization, allowing chemists to explore a wide range of chemical modifications. These modifications can be tailored to optimize solubility, bioavailability, and target specificity, thereby enhancing the therapeutic potential of the compound.

The pharmaceutical industry has been increasingly focusing on fluorinated compounds due to their improved metabolic stability and binding affinity. The fluorophenyl group in [3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methanamine contributes to these desirable properties, making it an attractive candidate for further investigation. Preclinical studies have demonstrated that fluorinated triazole derivatives exhibit promising activity against various biological targets, including kinases and transcription factors.

The synthesis of [3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the triazole ring efficiently while maintaining regioselectivity. These synthetic strategies often involve transition metal-catalyzed reactions and palladium-mediated cross-coupling techniques, which are essential for achieving the desired molecular architecture.

The biological activity of [3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methanamine has been explored in several preclinical models. Initial studies have shown that this compound exhibits inhibitory effects on specific enzymes implicated in inflammatory pathways. The ability to modulate these pathways suggests potential therapeutic applications in conditions such as cancer and autoimmune diseases. Further research is ongoing to elucidate the precise mechanisms of action and to identify optimal dosing regimens.

In conclusion, [3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methanamine (CAS No. 944905-95-7) represents a promising candidate for drug development due to its unique structural features and potential biological activity. The combination of a fluorophenyl group and a triazole ring system provides a rich foundation for further chemical exploration and medicinal chemistry innovation. As research continues to uncover new therapeutic targets and develop advanced synthetic methodologies, compounds like [3-(4-fluorophenyl)-1H-1,2,4-triazol-5-yl]methanamine are likely to play an increasingly important role in the discovery and development of novel therapeutics.